Cas no 1340100-57-3 (4-methyl-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine)

• Product Name: 4-methyl-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine
• CAS No: 1340100-57-3
• MF: C₇H₉N₅S
• MW: 195.244858503342
• CID: 6178031
• PubChem ID: 62794319
• Update Time: 2025-07-24

4-methyl-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine
• EN300-1077265
• 1340100-57-3

• Inchi： 1S/C7H9N5S/c1-4-5(13-7(8)11-4)6-9-3-10-12(6)2/h3H,1-2H3,(H2,8,11)
• InChI Key： HFZPKBOZAGEIFL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1C1=NC=NN1C

Computed Properties

• Exact Mass: 195.05786648g/mol
• Monoisotopic Mass: 195.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-methyl-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine

Professional Introduction to Compound with CAS No. 1340100-57-3 and Product Name: 4-methyl-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine

The compound identified by the CAS number 1340100-57-3 and the product name 4-methyl-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates multiple functional groups, including a thiazole ring, a triazole moiety, and an amine substituent, which collectively contribute to its unique chemical properties and biological interactions.

Recent research in the domain of medicinal chemistry has highlighted the importance of 4-methyl-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine as a versatile scaffold for drug discovery. The thiazole core is well-documented for its presence in numerous bioactive natural products and synthetic drugs, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The integration of the 1-methyl-1H-1,2,4-triazol group into the molecular structure enhances the compound's potential by introducing additional binding sites and modulating its pharmacokinetic profile. This design approach aligns with contemporary trends in drug development, where multi-target interactions are sought to achieve synergistic therapeutic effects.

In the context of current scientific literature, studies have demonstrated that derivatives of thiazole and triazole compounds often exhibit promising activities against various pathological conditions. For instance, modifications at the 4-methyl position and the 5-(1-methyl-1H-1,2,4-triazol-5-yl) moiety have been explored to optimize solubility, bioavailability, and target specificity. The amine group at the 2-position of the thiazole ring provides a nucleophilic site for further chemical modifications or interactions with biological targets. Such structural features make this compound a valuable candidate for further investigation in both preclinical and clinical settings.

The synthesis of 4-methyl-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-amine involves a series of well-established organic reactions that highlight its synthetic accessibility. Key steps include cyclization reactions to form the thiazole and triazole rings, followed by functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. This has been particularly important in pharmaceutical research where cost-effective synthesis is crucial for translating laboratory findings into viable therapeutic options.

Biological evaluation of this compound has revealed intriguing properties that warrant further exploration. Preliminary in vitro assays have indicated potential activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The unique combination of structural elements in 4-methyl-5-(1-methyl-1H-1,2,4-triazol-5-yl)-1,3-thiazol-2-am ine suggests it may interact with multiple pathways simultaneously. Such polypharmacological activity is increasingly recognized as a key strategy in modern drug design to mitigate side effects and improve treatment outcomes.

The role of computational chemistry in analyzing compounds like this one cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These simulations provide critical insights into how structural modifications might influence biological activity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly. This interdisciplinary approach is essential for developing novel therapeutics that meet stringent safety and efficacy standards.

Future directions for research on 4-methyl -5-( 1 -methyl - 1 H - 1 , 2 , 4 -triazol - 5 - yl ) - 1 , 3 -th i az ol - 2 - am ine include exploring its pharmacokinetic properties through animal models and conducting more comprehensive toxicological assessments. Additionally , investigating its mechanism of action will be crucial for understanding its therapeutic potential fully . Collaborative efforts between academic institutions , pharmaceutical companies , and regulatory agencies are necessary to bring these promising compounds from bench to market efficiently .

The significance of heterocyclic compounds like 4-methyl -5-( 1 -methyl - 1 H - 1 , 2 , 4 -triaz ol - 5 - yl ) - 1 , 3 -th i az ol - 2 - am ine cannot be overstated in advancing medical science . Their diverse structures offer immense opportunities for innovation in drug discovery . As research continues to uncover new applications , compounds such as this one are poised to play pivotal roles in addressing unmet medical needs worldwide .